Cas no 169260-84-8 (2-Hydroxyethyl naphthalene-2-carboxylate)

• Product Name: 2-Hydroxyethyl naphthalene-2-carboxylate
• CAS No: 169260-84-8
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 2781643
• PubChem ID: 71350216
• Update Time: 2025-04-21

2-Hydroxyethyl naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-naphthoic acid 2-hydroxyethyl ester
• 2-HYDROXYETHYL NAPHTHALENE-2-CARBOXYLATE
• 169260-84-8
• SCHEMBL16606218
• LTHCQJZAUWAZAM-UHFFFAOYSA-N
• DTXSID90776025
• 2-Hydroxyethyl naphthalene-2-carboxylate

• Inchi： 1S/C13H12O3/c14-7-8-16-13(15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,14H,7-8H2
• InChI Key： LTHCQJZAUWAZAM-UHFFFAOYSA-N
• SMILES： O(CCO)C(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 216.078644241Da
• Monoisotopic Mass: 216.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų